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Compound of Interest

Compound Name: 2-Bromo-7-methylnaphthalene

Cat. No.: B181319

An In-depth Technical Guide to the Stability and Storage of 2-Bromo-7-methylnaphthalene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for 2-Bromo-7-methylnaphthalene. The information is compiled from safety data
sheets, general chemical principles for aryl halides, and standardized stability testing protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-7-methylnaphthalene is
presented below. These properties are fundamental to understanding its stability and handling
requirements.

Property Value Source
Molecular Formula C11H9Br N/A
Molecular Weight 221.10 g/mol N/A
Melting Point 34-38°C [11[2]
Boiling Point 241 - 242 °C [1][2]
Appearance Solid [2]
Solubility Insoluble in water [2][3]
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Stability Profile

While specific, quantitative stability studies on 2-Bromo-7-methylnaphthalene are not
extensively available in peer-reviewed literature, a stability profile can be inferred from its
chemical structure as an aromatic bromine compound and from data on related naphthalene
derivatives.

e Thermal Stability: This compound is stable at room temperature. However, it is advised to
avoid intense heating as it may form explosive mixtures with air.[1] Decompaosition upon
heating may produce acrid smoke and irritating fumes.

» Photostability: Naphthalene derivatives are generally characterized by good photostability.[4]
To mitigate the risk of photodegradation, it is best practice to store the compound in light-
resistant containers.

e Hydrolytic Stability: Aryl bromides, such as 2-Bromo-7-methylnaphthalene, are generally
resistant to hydrolysis under neutral pH conditions. This is due to the strength of the C-Br
bond, where the bromine is attached to a sp?-hybridized carbon of the aromatic ring.

» Oxidative Stability: Avoid contact with strong oxidizing agents, as they may react with the
naphthalene ring system or the methyl group.[5]

Recommended Storage Conditions

To ensure the long-term integrity and purity of 2-Bromo-7-methylnaphthalene, the following
storage conditions are recommended based on supplier safety data sheets.
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Parameter

Recommendation

Rationale

Temperature

Room Temperature

Avoids thermal degradation

and potential melting, as the
melting point is near typical

elevated ambient

temperatures.

Atmosphere

Sealed in a dry environment

Prevents potential hydrolysis,
although the risk is low, and
minimizes contact with

atmospheric moisture.

Light Exposure

Store in a dark place or in an

opague container

Protects against potential

photodegradation.

Container

Tightly closed container

Prevents contamination and

exposure to air and moisture.

[2]

Ventilation

Store in a well-ventilated area

General safety precaution for

chemical storage.[2]

The logical relationship between storage conditions and the stability of 2-Bromo-7-

methylnaphthalene is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromo-7-methylnaphthalene stability and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181319#2-bromo-7-methylnaphthalene-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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